Cas no 2384763-04-4 (5-iodo-1H-pyrazole-4-carboxylic acid)

5-Iodo-1H-pyrazole-4-carboxylic acid is a heterocyclic compound featuring a pyrazole core substituted with an iodine atom at the 5-position and a carboxylic acid group at the 4-position. This structure makes it a versatile intermediate in organic synthesis, particularly for constructing more complex heterocyclic systems or functionalized pyrazole derivatives. The iodine substituent offers opportunities for further cross-coupling reactions, such as Suzuki or Sonogashira couplings, enhancing its utility in medicinal chemistry and materials science. The carboxylic acid group provides a handle for derivatization, enabling amide formation or esterification. Its well-defined reactivity and stability under standard conditions make it a valuable building block for research and industrial applications.

5-iodo-1H-pyrazole-4-carboxylic acid structure

2384763-04-4 structure

Product Name:5-iodo-1H-pyrazole-4-carboxylic acid

CAS No:2384763-04-4

MF:C₄H₃IN₂O₂

MW:237.983292818069

MDL:MFCD26813962

CID:5467139

PubChem ID:89858801

Update Time:2026-03-10

5-iodo-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-iodo-1H-pyrazole-4-carboxylic acid
- 3-iodo-1H-pyrazole-4-carboxylic acid
- 5-iodopyrazole-4-carboxylic acid
- AT34385
- E72213
- 1H-Pyrazole-4-carboxylic acid, 3-iodo-
- MDL： MFCD26813962
- Inchi： 1S/C4H3IN2O2/c5-3-2(4(8)9)1-6-7-3/h1H,(H,6,7)(H,8,9)
- InChI Key： ZJEIKHQPXRKFQJ-UHFFFAOYSA-N
- SMILES： IC1=C(C(=O)O)C=NN1

Computed Properties

Exact Mass: 237.92392 g/mol
Monoisotopic Mass: 237.92392 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 66
Molecular Weight: 237.98

5-iodo-1H-pyrazole-4-carboxylic acid Pricemore >>

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